Cas no 1669414-60-1 (Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester)

• Product Name: Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester
• CAS No: 1669414-60-1
• MF: C₂₀H₂₅BN₂O₄
• MW: 368.234505414963
• MDL: MFCD32206527
• CID: 5143375
• PubChem ID: 139592792
• Update Time: 2025-10-29

Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-methoxyphenyl)-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 1-(3-Methoxyphenyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 3-(3-methoxyphenyl)-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-(3-methoxyphenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• AS-74076
• AKOS037647556
• A1-28129
• 1669414-60-1
• D94152
• Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester

• MDL： MFCD32206527
• Inchi： 1S/C20H25BN2O4/c1-19(2)20(3,4)27-21(26-19)14-9-11-15(12-10-14)22-18(24)23-16-7-6-8-17(13-16)25-5/h6-13H,1-5H3,(H2,22,23,24)
• InChI Key： RSJQOEJQEDHWOO-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1)C(NC1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1)=O

Computed Properties

• Exact Mass: 368.1907374g/mol
• Monoisotopic Mass: 368.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Additional information on Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester

Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester and CAS No. 1669414-60-1: A Comprehensive Overview

Compound with the CAS number 1669414-60-1 and the product name Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular recognition technologies.

The molecular framework of Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester consists of several key functional groups that contribute to its unique chemical properties. The presence of a phenylboronic acid pinacol ester moiety enhances its ability to interact with various biological targets, making it a valuable tool in the design of novel therapeutic agents. Furthermore, the incorporation of a 4-(3-methoxyphenyl urea) group introduces additional reactivity and selectivity, which are crucial for optimizing biological activity.

In recent years, there has been a growing interest in boronic acid derivatives due to their versatile applications in medicinal chemistry. Boronic acids are known for their ability to form stable complexes with diols, a property that has been exploited in the development of protease inhibitors and other enzyme-targeting agents. The pinacol ester form of boronic acid enhances the stability of the compound under physiological conditions, making it more suitable for in vivo applications.

The CAS No. 1669414-60-1 compound has been extensively studied for its potential role in the development of targeted therapies. Research indicates that this compound exhibits promising inhibitory activity against certain enzymes involved in cancer progression. The mechanism of action involves the formation of reversible covalent bonds with specific target proteins, leading to disruption of their function and subsequent inhibition of pathological processes.

One of the most notable applications of Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester is in the field of biomaterials science. The compound's ability to undergo controlled polymerization reactions has opened new avenues for the development of advanced biomaterials with tailored properties. These materials are being explored for use in tissue engineering, drug delivery systems, and biosensors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular architecture efficiently. The synthetic pathway not only highlights the versatility of modern organic chemistry but also underscores the importance of innovative methodologies in producing high-value chemical entities.

Efforts are ongoing to optimize the pharmacokinetic properties of CAS No. 1669414-60-1. By modifying key structural features, researchers aim to enhance its bioavailability, reduce toxicity, and improve target specificity. These modifications are critical for translating preclinical findings into effective clinical therapies. Computational modeling and high-throughput screening techniques are being utilized to identify promising analogs with improved pharmacological profiles.

The role of computational chemistry in understanding the behavior of complex molecules like Pinacol 4-(3-methoxyphenyl urea) phenylboronic acid pinacol ester cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding experimental design and rationalizing structural modifications to enhance biological activity.

The future prospects for this compound are exciting, with potential applications spanning multiple disciplines within chemical biology and pharmaceutical science. As research continues to uncover new mechanisms and therapeutic targets, compounds like CAS No. 1669414-60-1 will play an increasingly important role in addressing complex diseases.